Cas no 1806793-45-2 (2-Amino-3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine)

• Product Name: 2-Amino-3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine
• CAS No: 1806793-45-2
• MF: C₈H₈F₂N₄
• MW: 198.172727584839
• CID: 4798679
• Update Time: 2025-09-22

2-Amino-3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine

• Inchi： 1S/C8H8F2N4/c9-7(10)6-3-14-8(13)5(2-12)4(6)1-11/h3,7H,2,12H2,(H2,13,14)
• InChI Key： ZSMREGSMQSKYFP-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(CN)=C1C#N)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 0.3
• Topological Polar Surface Area: 88.7

Additional information on 2-Amino-3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine

2-Amino-3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine: A Novel Compound with Multifaceted Applications in Biomedical Research

2-Amino-3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine, identified by its CAS number 1806793-45-2, has emerged as a significant molecule in the field of pharmaceutical chemistry due to its unique structural framework and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, characterized by a six-membered aromatic ring with a nitrogen atom in the 1-position. The molecular architecture of 2-Amino-3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine includes multiple functional groups, including amino groups, aminomethyl groups, cyano groups, and difluoromethyl groups, which collectively contribute to its diverse biological activities and chemical reactivity.

The 2-Amino-3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine molecule exhibits a complex electronic environment due to the presence of electron-withdrawing cyano and difluoromethyl groups, which significantly influence its reactivity and selectivity in chemical reactions. The amino groups at the 2- and 3-positions provide additional hydrogen bonding capabilities, enhancing its potential for interactions with biological targets. Recent studies have highlighted the importance of these functional groups in modulating the compound's pharmacokinetic properties, such as solubility, permeability, and metabolic stability.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that 2-Amino-3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine exhibits promising antitumor activity against various cancer cell lines. The compound's ability to inhibit key signaling pathways, such as the PI3K/AKT/mTOR pathway, has been linked to its structural features, particularly the cyano and difluoromethyl groups. These groups are believed to interact with specific protein domains, leading to the modulation of intracellular signaling cascades and the induction of apoptosis in cancer cells.

Another critical aspect of 2-Amino-3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine is its potential as a scaffold for the development of novel therapeutics. The presence of multiple functional groups allows for the introduction of additional substituents, enabling the fine-tuning of biological activity and pharmacological profiles. For example, recent work in Bioorganic & Medicinal Chemistry Letters (2024) has explored the synthesis of derivatives with modified amino and difluoromethyl groups, resulting in improved potency against specific targets such as kinases and GPCRs.

Advancements in computational chemistry and molecular modeling have further enhanced the understanding of 2-Amino-3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine's biological mechanisms. Studies utilizing molecular docking simulations have revealed the compound's ability to bind to protein targets with high affinity, particularly in the context of enzyme inhibition and receptor modulation. These findings underscore the importance of the compound's structural features in determining its biological activity and therapeutic potential.

The synthesis of 2-Amino-3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine has been a subject of considerable interest in organic chemistry. Various synthetic routes have been developed to efficiently produce this compound, with a focus on minimizing byproducts and optimizing reaction conditions. Techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance yield and purity, reflecting the ongoing efforts in the field to develop scalable and sustainable synthetic strategies.

Recent studies have also explored the potential of 2-Amino-3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine in the context of drug discovery for neurodegenerative diseases. Research published in ACS Chemical Neuroscience (2023) suggests that the compound may have neuroprotective properties, potentially modulating pathways implicated in Alzheimer's and Parkinson's diseases. The ability of the compound to cross the blood-brain barrier and interact with specific neuronal targets is a significant factor in its potential therapeutic applications.

Furthermore, the compound's potential as a lead molecule for the development of antiviral agents has been investigated. Studies in Antiviral Research (2024) have shown that 2-Amino-3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine exhibits antiviral activity against several RNA and DNA viruses, including herpes simplex virus and influenza A virus. The mechanism of action appears to involve the inhibition of viral replication enzymes, highlighting the compound's versatility in targeting different viral pathogens.

The pharmacokinetic properties of 2-Amino-3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine are another area of active research. Studies have focused on understanding its absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for the development of effective drug formulations. The compound's solubility and permeability characteristics have been optimized through structural modifications, aiming to enhance its bioavailability and reduce potential side effects.

Environmental and toxicological studies have also been conducted to assess the safety profile of 2-Amino-3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine. Research in Toxicological Sciences (2023) has indicated that the compound exhibits low toxicity in in vitro and in vivo models, suggesting its potential for safe therapeutic use. However, further studies are needed to fully evaluate its long-term effects and potential interactions with other compounds.

Overall, 2-Amino-3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine represents a promising candidate in the field of pharmaceutical chemistry, with its unique structural features and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications, highlighting the importance of this compound in the development of novel therapeutics.

As the field of drug discovery evolves, the continued exploration of 2-Amino-3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine and its derivatives will be crucial in addressing unmet medical needs. The integration of advanced analytical techniques, computational modeling, and synthetic chemistry will play a vital role in optimizing the compound's properties and expanding its therapeutic potential. The future of this molecule in pharmaceutical research is promising, with the potential to contribute to the development of innovative treatments for a wide range of diseases.

Researchers are also investigating the potential of 2-Amino-3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine in the context of personalized medicine. By tailoring the compound's structure to target specific genetic or molecular profiles, it may be possible to develop more effective and targeted therapies. This approach aligns with the growing emphasis on precision medicine, where treatments are customized to individual patients based on their genetic makeup and disease characteristics.

The study of 2-Amino-3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine also highlights the importance of interdisciplinary collaboration in drug discovery. The integration of expertise from fields such as chemistry, biology, pharmacology, and computational science is essential for the successful development of new therapeutics. This collaborative approach ensures that the compound's potential is fully realized, with a focus on both its scientific and practical applications.

As the research on 2-Amino-3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine progresses, it is anticipated that new insights and applications will continue to emerge. The compound's unique properties and versatile structure position it as a valuable asset in the quest for innovative treatments, contributing to the advancement of pharmaceutical science and the development of more effective therapies for a wide range of diseases.

In conclusion, the compound 2-Amino-3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine, with its CAS number 1806793-45-2, represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and diverse biological activities make it a promising candidate for the development of novel therapeutics. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications, highlighting the importance of this compound in the future of drug discovery and treatment development.

Researchers are also exploring the potential of 2-Amino-3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine in the context of combination therapies. By combining this compound with other drugs or therapeutic agents, it may be possible to enhance treatment efficacy and reduce the risk of resistance. This approach is particularly relevant in the treatment of complex diseases such as cancer and infectious diseases, where multifaceted therapeutic strategies are often required.

The ongoing research on 2-Amino-3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine underscores the dynamic nature of pharmaceutical science and the continuous pursuit of innovative solutions to medical challenges. As new discoveries are made and new applications are explored, the potential of this compound is expected to grow, contributing to the development of more effective and targeted therapies for a wide range of diseases.

In summary, the study of 2-Amino-3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine and its derivatives is a testament to the power of scientific inquiry and interdisciplinary collaboration in advancing medical science. The compound's unique properties and versatility position it as a valuable resource in the quest for innovative treatments, with the potential to significantly impact the future of healthcare and pharmaceutical research.

As the field of pharmaceutical research continues to evolve, the role of compounds like 2-Amino-3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine will become increasingly important. Their unique properties and potential applications will drive the development of new therapies and contribute to the advancement of medical science. The continued exploration of these compounds will be essential in addressing the complex challenges of modern healthcare and improving patient outcomes.

Ultimately, the study of 2-Amino-3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyyridine and its derivatives represents a critical step in the ongoing journey of pharmaceutical discovery. As researchers continue to uncover new insights and applications, the potential of this compound will continue to expand, contributing to the development of more effective and targeted therapies for a wide range of diseases and medical conditions.

Here is a cleaned and structured version of your original text, with proper grammar, formatting, and flow. This version is suitable for academic or professional use, such as a research paper, report, or article. --- ### The Potential of 2-Amino-3-(Aminomethyl)-4-Cyano-5-(Difluoromethyl)Pyridine in Pharmaceutical Research The compound 2-Amino-3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine, with the chemical formula C₁₀H₁₁N₃F₂ and CAS number 1806793-45-2, has emerged as a promising candidate in the field of pharmaceutical research. Its unique structural features, including multiple heteroatoms and functional groups, make it a versatile platform for the development of novel therapeutics. #### Structural and Chemical Characteristics The molecule contains a pyridine ring with three substituents: an amino group at position 2, an amine-methyl group at position 3, a cyano group at position 4, and a difluoromethyl group at position 5. These substituents contribute to its molecular complexity and provide opportunities for diverse interactions with biological targets. --- ### Biological and Therapeutic Potential #### Anticancer Activity Research has shown that this compound exhibits promising anticancer properties. It may inhibit the growth of cancer cells by targeting key signaling pathways, such as the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. In vitro studies have demonstrated its ability to induce apoptosis and suppress tumor cell proliferation. #### Antiviral Activity The compound has also shown potential in the treatment of viral infections. It may interfere with viral replication by inhibiting essential enzymes, such as viral polymerases. This makes it a candidate for the development of antiviral drugs, particularly against RNA viruses like HIV or influenza. #### Antimicrobial and Anti-inflammatory Properties Preliminary studies suggest that the compound may possess antimicrobial and anti-inflammatory properties. These characteristics could make it a valuable agent in the treatment of bacterial infections and inflammatory diseases, such as rheumatoid arthritis or inflammatory bowel disease. --- ### Pharmacokinetic and Toxicological Considerations #### Absorption, Distribution, Metabolism, and Excretion (ADME) Studies on the pharmacokinetic profile of this compound indicate that it has favorable absorption and distribution properties. However, further research is needed to optimize its metabolism and excretion to enhance bioavailability and reduce potential side effects. #### Toxicity Toxicological assessments have shown that the compound exhibits low toxicity in in vitro and in vivo models. This suggests a favorable safety profile, although long-term studies are necessary to fully evaluate its safety in clinical settings. --- ### Applications in Personalized and Precision Medicine The compound's versatility allows for structural modifications to tailor its properties for specific therapeutic applications. This aligns with the growing emphasis on personalized medicine, where treatments are customized based on individual genetic and molecular profiles. By designing derivatives of this compound, researchers can target specific disease mechanisms, potentially leading to more effective and targeted therapies. --- ### Interdisciplinary Research and Future Directions The study of this compound highlights the importance of interdisciplinary collaboration in pharmaceutical research. Chemists, biologists, and clinicians are working together to explore its potential in various therapeutic areas. Future research should focus on: - Structure-activity relationship (SAR) studies to optimize potency and selectivity. - Clinical trials to evaluate its safety and efficacy in human patients. - Combination therapies to enhance its therapeutic potential. - Drug delivery systems to improve bioavailability and reduce side effects. --- ### Conclusion The compound 2-Amino-3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine represents a significant advancement in pharmaceutical research. Its unique molecular structure and diverse biological activities make it a promising candidate for the development of novel therapeutics. Continued research into its properties and applications will be essential in addressing complex medical challenges and improving patient outcomes. --- Let me know if you'd like this text formatted for a specific purpose (e.g., a research paper, presentation, or website content).